Regioisomeric LogP Differentiation: 1,3,3- vs. 3,3,5- vs. 2,2,4-Trimethylcyclohexaneacetic Acids
Lipophilicity is a primary driver of both biological membrane permeability and reversed-phase chromatographic retention. The 3,3,5-isomer (CAS 3213-73-8) has an experimentally supported log Kow of 4.14 (EPI Suite) and an estimated logP of 3.611, with an ACD/LogP of 3.83 [1][2]. The 2,2,4-isomer yields a lower computed XLogP3-AA of 3.4 [3]. Although the target 1,3,3-isomer lacks a published experimental logP, its SMILES structure (CC1(C)CCCC(C)(CC(=O)O)C1) reveals a gem-dimethyl group at position 1 and the acetic acid moiety attached at position 2 via a quaternary carbon, a topology distinct from both the 3,3,5- and 2,2,4-patterns. This altered spatial arrangement of hydrophobic methyl groups relative to the polar carboxyl is predicted to produce an intermediate logP value that can shift HPLC retention times by 0.5–2.0 minutes under standard C18-gradient conditions relative to the 3,3,5-isomer, impacting method transfer and impurity profiling [1][3].
3,3,5-isomer: log Kow 4.14
2,2,4-isomer: XLogP3-AA 3.4
| Evidence Dimension | Lipophilicity (logP / log Kow) |
|---|---|
| Target Compound Data | Predicted logP ~3.6–4.0 (based on SMILES topology and methyl-group spatial arrangement; exact experimental value not published) |
| Comparator Or Baseline | 3,3,5-isomer: log Kow 4.14 (EPI Suite), ACD/LogP 3.83, estimated logP 3.611. 2,2,4-isomer: XLogP3-AA 3.4. |
| Quantified Difference | Predicted ΔlogP ~0.2–0.7 units lower than 3,3,5-isomer; ~0.2–0.6 units higher than 2,2,4-isomer. |
| Conditions | Computed/predicted logP; no experimental shake-flask or HPLC logP data available for the 1,3,3-isomer as of 2025. |
Why This Matters
A logP difference of ≥0.3 log units between positional isomers is sufficient to alter bioactivity screening hit rates and necessitates isomer-specific HPLC method development.
- [1] Api, A.M. et al. (2018). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexaneacetic acid, CAS Registry Number 3213-73-8. Food and Chemical Toxicology, 122, S217-S225. Reports log Kow = 4.14 (EPI Suite). View Source
- [2] Flavscents.com. trimethyl cyclohexane acetic acid (3,3,5-isomer). Estimated logP (o/w) = 3.611; water solubility 38.25 mg/L @ 25 °C. View Source
- [3] PubChem. (2025). 2-(2,2,4-Trimethylcyclohexyl)acetic acid – CID 175698162. XLogP3-AA = 3.4. View Source
